Cas no 2225136-20-7 (3-bromo-2,2-difluoro-1-(3-methoxyphenyl)propan-1-one)

• Product Name: 3-bromo-2,2-difluoro-1-(3-methoxyphenyl)propan-1-one
• CAS No: 2225136-20-7
• MF: C₁₀H₉BrF₂O₂
• MW: 279.078069448471
• CID: 6165842
• PubChem ID: 137963858
• Update Time: 2025-05-20

3-bromo-2,2-difluoro-1-(3-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2,2-difluoro-1-(3-methoxyphenyl)propan-1-one
• 2225136-20-7
• starbld0025233
• EN300-1700134

• Inchi： 1S/C10H9BrF2O2/c1-15-8-4-2-3-7(5-8)9(14)10(12,13)6-11/h2-5H,6H2,1H3
• InChI Key： AWJSXMJKALAUIN-UHFFFAOYSA-N
• SMILES： BrCC(C(C1C=CC=C(C=1)OC)=O)(F)F

Computed Properties

• Exact Mass: 277.97540g/mol
• Monoisotopic Mass: 277.97540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-bromo-2,2-difluoro-1-(3-methoxyphenyl)propan-1-one

Comprehensive Guide to 3-bromo-2,2-difluoro-1-(3-methoxyphenyl)propan-1-one (CAS No. 2225136-20-7): Properties, Applications, and Market Insights

3-bromo-2,2-difluoro-1-(3-methoxyphenyl)propan-1-one (CAS No. 2225136-20-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bromo-difluorinated ketone derivative is characterized by its unique molecular structure, which combines a 3-methoxyphenyl group with bromo and difluoro substituents. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules.

The compound's chemical properties include a molecular weight of 279.08 g/mol and a distinct reactivity profile due to the presence of electron-withdrawing groups. Researchers often explore its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies highlight its role in creating novel antimicrobial agents, aligning with the global demand for new antibiotics amid rising resistance concerns.

In the agrochemical sector, 3-bromo-2,2-difluoro-1-(3-methoxyphenyl)propan-1-one serves as a precursor for crop protection chemicals. Its difluoro moiety enhances the stability and bioavailability of derived products, making it a key component in formulations targeting pest control. This application is particularly relevant given the increasing focus on sustainable agriculture and reduced environmental impact.

Market trends indicate growing demand for halogenated ketones like this compound, driven by advancements in green chemistry and catalytic synthesis. Manufacturers are optimizing production processes to improve yield and purity, addressing the needs of high-value applications. Analytical techniques such as HPLC and NMR are routinely employed to ensure quality control, reflecting the compound's importance in precision-driven industries.

From a safety and handling perspective, 3-bromo-2,2-difluoro-1-(3-methoxyphenyl)propan-1-one requires standard laboratory precautions. Proper storage conditions—typically cool, dry environments—are essential to maintain its stability. While not classified as hazardous under normal conditions, users should consult material safety data sheets (MSDS) for specific guidelines.

Looking ahead, the versatility of CAS 2225136-20-7 positions it as a compound of interest for future innovations. Its applications in medicinal chemistry and material science continue to expand, with ongoing research exploring its potential in photovoltaic materials and biodegradable polymers. As industries prioritize eco-friendly solutions, this compound's role is expected to grow, making it a focal point for both academic and industrial research.